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Cat. No.: B126515 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for ethanol-d5
(C2D5OH), a deuterated isotopologue of ethanol. While its chemical properties are similar to

ethanol, the substitution of deuterium for hydrogen warrants specific considerations for its safe

use in laboratory and research settings, particularly in applications like Nuclear Magnetic

Resonance (NMR) spectroscopy and as a tracer in metabolic studies.[1][2][3] This guide

outlines the key hazards, exposure limits, handling procedures, and emergency protocols to

ensure the safety of personnel and the integrity of experimental outcomes.

Chemical and Physical Properties
The substitution of hydrogen with deuterium atoms results in a slight increase in molecular

weight and minor changes to some physical properties compared to non-deuterated ethanol.

These properties are crucial for understanding its behavior in experimental setups and for risk

assessment.
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Property
Value for Ethanol-
d5

Value for Ethanol
(for comparison)

Source(s)

Molecular Formula C2HD5O C2H6O [2][3]

Molecular Weight 51.10 g/mol 46.07 g/mol [1][2]

Appearance Colorless liquid Colorless liquid [4]

Boiling Point 78-79 °C 78.37 °C [2][4][5]

Flash Point 9 °C (closed cup) ~13 °C (closed cup) [4][6]

Density 0.871 g/mL at 25 °C 0.789 g/cm³ at 20 °C [2][3][5]

Vapor Density No data available 1.59 (Air = 1) [7]

Autoignition

Temperature
No data available ~363 °C [8]

Hazard Identification and Classification
Ethanol-d5 is classified as a hazardous substance due to its flammability and potential to

cause eye irritation.[9][10]

Flammability: It is a highly flammable liquid and vapor.[9][10] Vapors can form explosive

mixtures with air and may travel to a source of ignition and flash back.[11]

Health Hazards: Causes serious eye irritation.[9][10] Ingestion may cause symptoms similar

to ethanol intoxication, including headache, nausea, and vomiting.[12]

GHS Hazard Statements:

H225: Highly flammable liquid and vapour.[9]

H319: Causes serious eye irritation.[9]

Exposure Controls and Personal Protection
To minimize exposure and ensure a safe working environment, a combination of engineering

controls, administrative controls, and personal protective equipment (PPE) should be
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implemented.

Engineering Controls
Ventilation: Work with ethanol-d5 should be conducted in a well-ventilated area. For

handling volumes greater than 500 mL, a chemical fume hood is recommended to prevent

the buildup of flammable vapors.[12]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to determine the appropriate PPE for the

specific task.

PPE Type Specifications Rationale

Eye/Face Protection
Chemical safety goggles or a

face shield.

To protect against splashes

and vapors that can cause

serious eye irritation.[4][11]

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

To prevent skin contact.

Gloves should be inspected

before use and changed

promptly if contaminated.[4]

[12]

Skin and Body Protection

Lab coat, long pants, and

closed-toe shoes. For larger

quantities, flame-retardant and

antistatic protective clothing

may be necessary.

To protect skin from splashes

and in case of fire.[4]

Respiratory Protection

An air-purifying respirator with

appropriate cartridges may be

necessary for large spills or in

poorly ventilated areas.

To prevent inhalation of high

concentrations of vapor.[4]

Occupational Exposure Limits
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While specific occupational exposure limits for ethanol-d5 have not been established, the limits

for ethanol can be used as a guideline.

Organization Limit

OSHA (PEL) 1000 ppm (1900 mg/m³) - TWA

NIOSH (REL) 1000 ppm (1900 mg/m³) - TWA

ACGIH (TLV) 1000 ppm - STEL

TWA: Time-Weighted Average; STEL: Short-Term Exposure Limit

Safe Handling and Storage
Proper handling and storage procedures are critical to prevent accidents and maintain the

quality of the deuterated solvent.

Handling
Keep away from heat, sparks, open flames, and other ignition sources.[4][11]

Take precautionary measures against static discharge.[4]

Avoid contact with skin and eyes.[4]

Avoid inhalation of vapor or mist.[4]

Handle in accordance with good industrial hygiene and safety practices.[4]

Storage
Store in a cool, dry, and well-ventilated place.[4]

Keep containers tightly closed to prevent evaporation and absorption of atmospheric

moisture.[4]

Store away from incompatible materials such as oxidizing agents, alkali metals, and

ammonia.
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Experimental Protocols
General Laboratory Handling Protocol
This protocol outlines the general steps for safely handling ethanol-d5 in a research laboratory.

Preparation:

Ensure all necessary PPE is worn.

Work in a well-ventilated area, preferably a fume hood.

Have a spill kit readily available.

Transfer:

Use a clean, dry syringe or pipette for transferring the solvent.

To minimize exposure to atmospheric moisture, consider using a dry, inert atmosphere

(e.g., nitrogen or argon).[13]

Avoid pouring directly from the bottle, especially for small quantities.

Use:

Keep the container closed when not in use.

If heating is required, use a water bath or heating mantle, not an open flame.

Post-handling:

Wipe down the work area with a suitable cleaning agent.

Dispose of any contaminated materials as hazardous waste.

Wash hands thoroughly after handling.

Protocol for Preparing an NMR Sample
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This protocol provides a detailed methodology for preparing an NMR sample with ethanol-d5,

a common application for this solvent.

Glassware Preparation:

Thoroughly clean the NMR tube and any other glassware with a suitable solvent (e.g.,

acetone) and deionized water.[14]

Dry the glassware in an oven at approximately 150°C for at least 4 hours (overnight is

recommended) to remove residual water.[13][14]

Allow the glassware to cool in a desiccator under vacuum or in the presence of a

desiccant.[13][14]

Sample Preparation:

Work in a dry environment, such as a glove box or under a stream of inert gas, to minimize

water contamination.[13]

Accurately weigh the desired amount of the sample into a clean, dry vial.

Add the required volume of ethanol-d5 to the vial using a clean, dry syringe or

micropipette.[15]

Gently vortex or sonicate the vial to ensure the sample is completely dissolved.[15]

Transfer to NMR Tube:

Carefully transfer the solution to the NMR tube using a clean Pasteur pipette.[16]

Ensure the liquid height in the tube is sufficient for the NMR spectrometer (typically around

4-5 cm).[15]

Final Steps:

Cap the NMR tube securely.

Wipe the outside of the NMR tube with a lint-free tissue to remove any contaminants.[15]
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Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures
Exposure Route First Aid Procedure Source(s)

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty

of water. Consult a physician if

irritation persists.

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Unsuitable Extinguishing Media: A water jet may be ineffective.[17]

Specific Hazards: Vapors can form explosive mixtures with air.

Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

Accidental Release Measures (Spills)
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Personal Precautions: Use personal protective equipment. Avoid breathing vapors, mist, or

gas. Ensure adequate ventilation. Remove all sources of ignition.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[4]

Methods for Cleaning Up: Contain the spillage and then collect with an electrically protected

vacuum cleaner or by wet-brushing and place in a container for disposal according to local

regulations.

Waste Disposal
Ethanol-d5 and any materials contaminated with it must be disposed of as hazardous waste.

Do not dispose of it down the drain.[12] Follow all local, state, and federal regulations for

hazardous waste disposal.

Visualized Workflows and Logical Relationships
Hierarchy of Controls for Ethanol-d5 Handling

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.chemicalbook.com/msds/ethanol-d5.htm
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://ehs.stanford.edu/wp-content/uploads/19-157_Ethanol-Fact-Sheet_Final.pdf
https://www.benchchem.com/product/b126515?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126515?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Elimination
(e.g., Is the solvent necessary?)

Substitution
(e.g., Use a less hazardous solvent)

If not possible

Engineering Controls
(e.g., Fume hood, ventilation)

If not possible

Administrative Controls
(e.g., SOPs, training)

Supplement with

Personal Protective Equipment
(e.g., Goggles, gloves, lab coat)

Last line of defense

Click to download full resolution via product page

Caption: Hierarchy of controls for minimizing risks associated with ethanol-d5.

Safe Handling Workflow for Ethanol-d5
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Start: Prepare for Handling

Conduct Risk Assessment

Select and Don Appropriate PPE

Prepare Well-Ventilated Work Area

Transfer Ethanol-d5 Using Proper Technique

Conduct Experiment
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Ethanol-d5 Spill Occurs Assess Spill Size and Risk

Small Spill (<1L)
No immediate danger

Small

Large Spill (>1L)
or Immediate Danger

Large

Alert Personnel in the Area

Evacuate the Area

Trained Personnel Clean Up Spill
with Appropriate Kit

Call Emergency Services

Dispose of Waste as Hazardous

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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